Cas no 2228743-45-9 (O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine)

• Product Name: O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine
• CAS No: 2228743-45-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5946157
• PubChem ID: 165856531
• Update Time: 2025-05-24

O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine
• 2228743-45-9
• EN300-1779531
• O-[1-(2,3-dihydro-1-benzofuran-7-yl)ethyl]hydroxylamine

• Inchi： 1S/C10H13NO2/c1-7(13-11)9-4-2-3-8-5-6-12-10(8)9/h2-4,7H,5-6,11H2,1H3
• InChI Key： UYDGXAXULIOTPA-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(C(C)ON)C1=2

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228743-45-9 and Product Name: O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine

The compound with the CAS number 2228743-45-9 and the product name O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine incorporates a benzofuran core, which is a well-documented scaffold in medicinal chemistry, known for its versatility and biological activity.

Recent studies have highlighted the importance of benzofuran derivatives in the development of novel pharmacological agents. The benzofuran moiety, particularly when functionalized with substituents such as hydroxylamine groups, exhibits promising properties that make it an attractive candidate for further investigation. The presence of the ethylhydroxylamine group in the compound's structure suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes.

In the realm of drug discovery, the synthesis and characterization of O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine have been driven by the need for innovative compounds that can address unmet medical needs. The benzofuran scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of atoms in this compound's structure may contribute to its ability to interact with biological systems in unique ways, potentially leading to the development of new therapeutic strategies.

Advanced computational methods have been employed to explore the pharmacokinetic and pharmacodynamic properties of O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine. These studies have provided valuable insights into how the compound might behave within biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Such information is crucial for optimizing drug design and ensuring that potential therapeutic agents are both effective and safe.

The chemical synthesis of O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for further study. Techniques such as catalytic hydrogenation and nucleophilic substitution have been utilized to construct the complex framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern chemical methodologies but also pave the way for the preparation of other structurally related compounds.

From a biological perspective, O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine has shown intriguing interactions with various cellular targets. Preliminary experiments have suggested that this compound may modulate signaling pathways involved in inflammation and cell proliferation. Such findings are particularly relevant given the increasing recognition of these pathways as key players in numerous diseases. Further research is warranted to elucidate the precise mechanisms by which this compound exerts its effects.

The integration of experimental data with computational modeling has been instrumental in understanding the behavior of O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine. Molecular dynamics simulations have provided detailed insights into how the compound interacts with its biological targets at an atomic level. These simulations have helped researchers refine their understanding of the compound's binding affinity and specificity, which are critical factors in drug design.

In conclusion, O-1-(2,3-dihydro-1-benzofuran-7-yl)ethylhydroxylamine, with its CAS number 2228743-45-9, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely that it will play a significant role in advancing our understanding of disease mechanisms and improving patient care.